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Compound of Interest

Compound Name:
2-Hydroxy-5-

(phenylethynyl)benzoic acid

CAS No.: 32192-74-8

Cat. No.: B2850034

Get Quote

Executive Summary
2-Hydroxy-5-(phenylethynyl)benzoic acid (Research Code: ESY13) represents a paradigm

shift in metabolic pharmacology. Identified in 2025 by Schallmayer et al., it is the first high-

affinity, synthetic agonist of the nuclear receptor HNF4

(Hepatocyte Nuclear Factor 4 alpha).[1]

Historically, HNF4

was considered an "undruggable" orphan receptor due to its constitutive activity and the
challenge of displacing tightly bound endogenous fatty acids. ESY13 overcomes this by
occupying the orthosteric ligand-binding pocket with nanomolar affinity (

nM), mimicking the hydrophobic tail of fatty acids while engaging polar residues via its salicylic
acid core. This compound provides a critical tool for restoring metabolic homeostasis in
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Maturity-Onset Diabetes of the Young (MODY1), Type 2 Diabetes (T2D), and Non-Alcoholic
Fatty Liver Disease (NAFLD).

Chemical & Pharmacological Profile
Structural Logic
ESY13 is designed to mimic the amphipathic nature of endogenous HNF4

ligands (long-chain fatty acids) but with enhanced binding kinetics and stability.

Core Scaffold:Salicylic acid (2-hydroxybenzoic acid). The carboxylate and hydroxyl groups

form a "polar warhead" that anchors the molecule in the HNF4

ligand-binding domain (LBD) via hydrogen bonds to Arg226 and Glu276.

Hydrophobic Tail: A phenylethynyl group at the 5-position. This rigid, linear alkyne spacer

extends into the deep hydrophobic pocket of the receptor, mimicking the aliphatic chain of

fatty acids (like palmitic acid) but providing superior shape complementarity and entropy-

driven binding.

Property Data

IUPAC Name 2-Hydroxy-5-(phenylethynyl)benzoic acid

Research Code ESY13

Target

Hepatocyte Nuclear Factor 4

(HNF4

)

Mode of Action Full Agonist (Orthosteric)

Potency (

)

~6 nM (HNF4

transcriptional assay)

PDB Entry
9IBR (Complex with HNF4

LBD)
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Binding Mechanism
X-ray crystallography (PDB: 9IBR) confirms that ESY13 occupies the canonical ligand-binding

pocket. Unlike endogenous fatty acids, which can be difficult to displace, ESY13 induces a

stable active conformation of Helix 12 (H12), facilitating the recruitment of coactivators such as

GRIP-1 (Glucocorticoid Receptor-Interacting Protein 1).

Mechanistic Role in Metabolic Regulation
HNF4

is a master transcriptional regulator in the liver and pancreatic

-cells. ESY13 modulates metabolism by directly amplifying HNF4

-dependent gene expression.

Pathway Analysis
Pancreatic

-Cells (Insulin Secretion):

HNF4

controls the expression of genes required for glucose-stimulated insulin secretion (GSIS),
including GLUT2 and glycolytic enzymes.

ESY13 Action: In MODY1 (caused by loss-of-function HNF4

mutations), ESY13 agonism can stabilize mutant proteins or hyper-activate remaining
wild-type receptors to restore insulin secretion thresholds.

Hepatic Glucose Metabolism:

HNF4

regulates gluconeogenesis. While chronic overactivation can be pro-diabetic, regulated
activation is essential for glycogen synthesis and preventing fasting hypoglycemia.
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ESY13 Action: Normalizes glucose sensing and glycogen storage capacity in dysregulated

hepatocytes.

Lipid Homeostasis (NAFLD/NASH):

HNF4

drives the expression of MTTP (Microsomal Triglyceride Transfer Protein) and APOB,
which are essential for VLDL secretion.

ESY13 Action: Promotes the export of triglycerides from the liver, thereby reducing hepatic

steatosis (lipid accumulation) associated with NAFLD.
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Figure 1: Mechanism of action of ESY13 activating the HNF4

transcriptional cascade.

Experimental Framework for Validation
To validate the role of ESY13 in a research setting, the following protocols are recommended.

These assays distinguish specific HNF4

agonism from off-target effects.

Luciferase Reporter Assay (In Vitro Potency)
Objective: Quantify the transcriptional activation of HNF4

by ESY13.

Protocol:
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Cell Line: HEK293T or Huh7 (liver carcinoma) cells.

Transfection: Co-transfect cells with:

Expression plasmid for human HNF4

(full length).

Reporter plasmid containing HNF4-response elements (HNF4-RE) upstream of Firefly

Luciferase (e.g., promoter of ApoB).

Renilla luciferase (internal control).

Treatment: 24 hours post-transfection, treat cells with ESY13 (0.1 nM – 10

M) in lipid-stripped serum media.

Readout: Lyse cells and measure luminescence.

Validation: Calculate

. Expect ~6 nM for ESY13. Use Palmitic Acid (endogenous ligand) as a positive control
(expect

M potency).

Gene Expression Profiling (qPCR)
Objective: Confirm regulation of endogenous metabolic targets.

Protocol:

Culture: HepG2 cells (human liver) or INS-1 cells (rat

-cell).

Dosing: Treat with ESY13 (100 nM) for 24 hours.

RNA Extraction: Trizol/Column-based purification.
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Target Genes:

Liver:

(Glucose-6-phosphatase),

(PEPCK),

.

Pancreas:

(Insulin),

(GLUT2).

Analysis: Normalize to housekeeping gene (

or

). Expect >2-fold induction of target genes.

X-Ray Crystallography (Binding Confirmation)
Objective: Validate orthosteric binding (essential for drug development).

Protein: Express and purify HNF4

-LBD (residues 136–370).

Co-crystallization: Incubate protein with ESY13 (5-fold molar excess) and GRIP-1 peptide.

Data: Solve structure (Molecular Replacement). Look for density in the ligand-binding pocket

matching the phenylethynyl-benzoate shape (Compare to PDB: 9IBR).
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Start: ESY13 Validation
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Figure 2: Experimental workflow for validating ESY13 activity.

Data Summary & Therapeutic Implications[2][3][4][5]
The following table summarizes the comparative advantage of ESY13 over endogenous

ligands.
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Feature
Endogenous Ligand
(Palmitic Acid)

ESY13 (2-Hydroxy-5-
(phenylethynyl)benzoic
acid)

Affinity (

)

Micromolar (

M) range
Nanomolar (nM) range

Binding Mode Reversible, often constitutive
High-affinity, stabilizes active

H12 conformation

Metabolic Stability
Rapidly metabolized (

-oxidation)
Stable synthetic scaffold

Therapeutic Use None (dietary nutrient)
Potential for MODY1, T2D,

NAFLD

Key Residue Interactions Hydrophobic contacts
Arg226, Glu276 (Polar clamp)

+ Hydrophobic pocket

Clinical Relevance: The discovery of ESY13 proves that HNF4

is a druggable target. By selectively activating this receptor, researchers can now decouple the
beneficial effects of HNF4

(insulin secretion, lipid export) from the potential risks of unchecked gluconeogenesis, offering
a precision medicine approach for metabolic diseases driven by transcriptional dysregulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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